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Compound of Interest

Compound Name: (4-(Aminomethyl)phenyl)methanol

Cat. No.: B020502 Get Quote

An In-depth Technical Guide on the Physical Properties of (4-(Aminomethyl)phenyl)methanol

This technical guide provides a comprehensive overview of the key physical properties of (4-
(Aminomethyl)phenyl)methanol, with a specific focus on its melting and boiling points. It is

intended for researchers, scientists, and professionals in the field of drug development who

utilize this compound in their work. This document outlines these properties in a clear, tabular

format and includes a detailed experimental protocol for melting point determination.

Physical and Chemical Properties
(4-(Aminomethyl)phenyl)methanol is a solid organic compound with the molecular formula

C8H11NO[1][2][3][4]. A summary of its key physical properties is presented below.
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Property Value

Melting Point 80-82 °C[3][5]

Boiling Point 280.0 ± 20.0 °C (Predicted)[3]

Molecular Weight 137.18 g/mol [1][2][4][5]

Molecular Formula C8H11NO[1][2][3][4]

Density 1.113 ± 0.06 g/cm³ (Predicted)[3]

Flash Point 123.2 ± 21.8 °C[5]

Physical Form Solid[2][3][4]

Solubility Soluble in DMSO and Methanol[3]

Experimental Protocols
Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

(typically 0.5-1.0 °C) is characteristic of a pure compound, while impurities tend to depress and

broaden the melting range[6]. The following protocol describes a standard method for

determining the melting point of (4-(Aminomethyl)phenyl)methanol using a capillary tube

apparatus.

Objective: To accurately determine the melting range of a solid sample of (4-
(Aminomethyl)phenyl)methanol.

Materials:

(4-(Aminomethyl)phenyl)methanol sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., DigiMelt or similar)

Mortar and pestle (if sample consists of large crystals)
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Spatula

Procedure:

Sample Preparation:

Ensure the (4-(Aminomethyl)phenyl)methanol sample is completely dry.

If the sample consists of large crystals, gently grind a small amount into a fine powder

using a clean, dry mortar and pestle[7].

Place a small amount of the powdered sample onto a clean, dry surface.

Press the open end of a capillary tube into the powder to collect a small plug of the

sample[8].

Tap the sealed end of the capillary tube gently on a hard surface to compact the sample

into the bottom of the tube. Alternatively, drop the tube (sealed end down) through a long

glass tube to facilitate packing[7].

The final packed sample height should be approximately 1-2 mm[6].

Apparatus Setup and Measurement:

Insert the prepared capillary tube into the sample holder of the melting point apparatus.

If the approximate melting point is unknown, a rapid preliminary run can be conducted with

a fast heating rate (e.g., 10-20 °C per minute) to get an estimated range[7].

For an accurate measurement, set the apparatus to a slow heating rate, typically 1-2 °C

per minute[7]. The starting temperature should be set to about 10-15 °C below the

expected melting point of 80-82 °C.

Observe the sample closely through the magnifying lens.

Data Recording:
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Record the temperature at which the first drop of liquid appears. This is the beginning of

the melting range.

Continue to observe and record the temperature at which the last crystal of the solid melts

completely. This marks the end of the melting range[6].

The recorded melting point should be expressed as a range from the initial to the final

temperature.

Post-Measurement:

Allow the apparatus to cool down before performing any subsequent measurements.

Always use a fresh sample in a new capillary tube for each determination, as the melted

sample may have undergone decomposition[6].

Logical Workflow Visualization
The following diagram illustrates a standard workflow for the characterization of a synthesized

chemical compound like (4-(Aminomethyl)phenyl)methanol, ensuring its identity and purity

are confirmed through a series of analytical tests.
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Caption: Characterization workflow for (4-(Aminomethyl)phenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7237696.htm?N=Global
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds017680
https://www.echemi.com/produce/pr23030711820-4-aminomethyl-phenyl-methanol.html
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.youtube.com/watch?v=sh-96_KfqgY
https://www.benchchem.com/product/b020502#4-aminomethyl-phenyl-methanol-physical-properties-melting-point-boiling-point
https://www.benchchem.com/product/b020502#4-aminomethyl-phenyl-methanol-physical-properties-melting-point-boiling-point
https://www.benchchem.com/product/b020502#4-aminomethyl-phenyl-methanol-physical-properties-melting-point-boiling-point
https://www.benchchem.com/product/b020502#4-aminomethyl-phenyl-methanol-physical-properties-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

